Ethyl-d5 carbamate

Specification

• CAS No.: 73962-07-9
• Molecular Formula: C3H2NO2D5
• Molecular Weight: 94.12 g/mol
• IUPAC Name: 1,1,2,2,2-pentadeuterioethyl carbamate
• Standard InChI: InChI=1S/C3H7NO2/c1-2-6-3(4)5/h2H2,1H3,(H2,4,5)/i1D3,2D2
• Standard InChI Key: JOYRKODLDBILNP-ZBJDZAJPSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])OC(=O)N
• SMILES: CCOC(=O)N
• Canonical SMILES: CCOC(=O)N
• Appearance: Liquid

Introduction

Chemical Identity and Structure

Ethyl-d5 carbamate is a deuterium-labeled version of ethyl carbamate, where all five hydrogen atoms in the ethyl group have been replaced with deuterium atoms. This substitution creates a heavier isotope analog that maintains the same chemical reactivity while exhibiting different physical properties useful for analytical purposes.

Nomenclature and Identifiers

The compound is known by several synonyms in scientific and commercial contexts. The following table summarizes the identification parameters of ethyl-d5 carbamate:

Parameter	Information
CAS Number	73962-07-9
Molecular Formula	C3H2D5NO2
Molecular Weight	94.12 g/mol
Exact Mass	94.07910
Common Synonyms	[2H5]-Urethane; Urethane-ethyl-d5; Ethyl carbamate-d5; Deuterated urethane; Carbamic acid (ethyl-d5) ester

These identification parameters are essential for researchers when searching chemical databases or ordering the compound for analytical work.

Physical Properties

Ethyl-d5 carbamate exhibits specific physical characteristics that determine its behavior in laboratory and analytical conditions:

Property	Value
Physical State	Pale Yellow Solid
Chemical Purity	98% (commercial standard)
Storage Recommendations	Room temperature, away from light and moisture
Form	Individual
Concentration	Neat

The physical properties of ethyl-d5 carbamate closely resemble those of non-deuterated ethyl carbamate, which appears as white crystals, although the deuterated version is described as a pale yellow solid in commercial formulations.

Applications and Uses

Ethyl-d5 carbamate serves specific functions in research and analytical contexts, primarily related to the detection and quantification of ethyl carbamate in various matrices.

Ethyl-d5 carbamate is listed as having applications in environmental analysis, likely serving as a reference standard for detecting ethyl carbamate in environmental samples. Ethyl carbamate is considered an environmental contaminant and appears on the United States Environmental Protection Agency's Drinking Water Contaminant Candidate List 3 (CCL 3).

Hazard Category	Classification
GHS Symbols	GHS07, GHS08
Signal Word	Danger
Hazard Statements	H302 (Harmful if swallowed), H350 (May cause cancer)
Precautionary Statements	P202, P264, P270, P280, P301+P312, P308+P313
Risk Statements	45-46-20/21/22-36/37/38
Safety Statements	53-26-36/37/39-45
WGK Germany	3

The hazard statement H350 indicates that the compound may cause cancer, which aligns with the knowledge that ethyl carbamate is reasonably anticipated to be a human carcinogen.

Parameter	Specification
Isotopic Purity	98 atom % D
Chemical Purity	98%
Package Size	Typically 0.1 g
Form	Neat compound
Price Range	Approximately $245 USD per 0.1 g (as of 2024)

These specifications reflect the compound's use as an analytical standard rather than a bulk chemical.